Cas no 1807041-19-5 (5-Fluoro-4-nitronicotinonitrile)

• Product Name: 5-Fluoro-4-nitronicotinonitrile
• CAS No: 1807041-19-5
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• CID: 4903480
• Update Time: 2025-05-22

5-Fluoro-4-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-nitronicotinonitrile

• Inchi： 1S/C6H2FN3O2/c7-5-3-9-2-4(1-8)6(5)10(11)12/h2-3H
• InChI Key： GSBHYUHMKQEBJO-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 82.5

Additional information on 5-Fluoro-4-nitronicotinonitrile

5-Fluoro-4-nitronicotinonitrile (CAS No. 1807041-19-5): A Comprehensive Overview

The compound 5-Fluoro-4-nitronicotinonitrile, identified by the CAS number 1807041-19-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound, characterized by its unique structure featuring a fluoro group at the 5-position and a nitro group at the 4-position on a nicotinonitrile backbone, has garnered attention due to its versatile properties and applications.

Recent studies have highlighted the importance of fluorinated nitriles in modern organic synthesis, particularly in the development of advanced materials and pharmaceuticals. The presence of the nitro group in 5-Fluoro-4-nitronicotinonitrile introduces additional functional versatility, making it a valuable precursor for the synthesis of complex molecules. Researchers have explored its role in the creation of bioactive compounds, where its structural features enable precise control over molecular interactions and biological activity.

The synthesis of 5-Fluoro-4-nitronicotinonitrile involves a multi-step process that typically begins with the preparation of intermediates such as fluoro-substituted nicotinonitriles. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability. The use of transition metal catalysts has been particularly effective in achieving high yields while maintaining the integrity of the compound's functional groups.

In terms of applications, 5-Fluoro-4-nitronicotinonitrile has shown promise in the field of agrochemicals, where its ability to modulate plant responses to environmental stressors is under investigation. Additionally, its potential as an intermediate in drug discovery has been explored, with studies focusing on its role in inhibiting key enzymes involved in disease pathways. The compound's stability under various conditions also makes it suitable for use in high-throughput screening assays.

The structural uniqueness of 5-Fluoro-4-nitronicotinonitrile contributes to its exceptional electronic properties, which are advantageous in electronic materials research. Recent experiments have demonstrated its potential as a component in organic semiconductors, where its ability to facilitate charge transport could enhance device performance. Furthermore, its compatibility with existing manufacturing processes makes it a viable candidate for integration into next-generation electronic devices.

Safety considerations are paramount when handling compounds like 5-Fluoro-4-nitronicotinonitrile. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to minimize exposure during synthesis and application. Occupational health guidelines recommend using personal protective equipment and ensuring adequate ventilation to safeguard against potential health risks associated with prolonged or excessive exposure.

In conclusion, 5-Fluoro-4-nitronicotinonitrile (CAS No. 1807041-19-5) represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. Its unique structure, combined with recent innovations in synthetic methodologies and application development, positions it as a key player in future scientific endeavors. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow substantially.